Cas no 1286768-91-9 (Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate)

• Product Name: Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate
• CAS No: 1286768-91-9
• MF: C₈H₁₅NO₃
• MW: 173.2096
• CID: 4740849
• Update Time: 2020-09-04

Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate
• tert-Butyl (S)-2-(hydroxymethyl)aziridine-1-carboxylate
• tert-Butyl (R)-2-(hydroxymethyl)aziridine-1-carboxylate
• (R)-tert-butyl 2-(hydroxymethyl)aziridine-1-carboxylate
• Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate

• Inchi： 1S/C8H15NO3/c1-8(2,3)12-7(11)9-4-6(9)5-10/h6,10H,4-5H2,1-3H3
• InChI Key： CFIQLGGGUSYWKT-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C1([H])C([H])([H])O[H])=O

Computed Properties

• Exact Mass: 173.105193g/mol
• Monoisotopic Mass: 173.105193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5
• Molecular Weight: 173.21g/mol
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Aziridines Aziridinecarboxylic acids or derivatives Aziridinecarboxylic acids